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molecular formula C11H10FNO3 B8800131 5-fluoro-3-hydroxy-3-(2-oxopropyl)-1,3-dihydro-2H-indol-2-one

5-fluoro-3-hydroxy-3-(2-oxopropyl)-1,3-dihydro-2H-indol-2-one

Cat. No. B8800131
M. Wt: 223.20 g/mol
InChI Key: VKRJAGSKSCDGEI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08124788B2

Procedure details

5-Fluoroisatin 32 (10 mmol, Lancaster, order no. 14553) was dissolved in acetone 46 (50 ml), K2CO3 (138 mg, 1 mmol) was added, and the mixture was stirred at room temperature for 5 hours. The course of the reaction was monitored by TLC (eluent: ethyl acetate). To work up the product the acetone was completely distilled off in vacuo. The residue was dissolved in ethyl acetate, and the solution was filtered over silica gel with ethyl acetate. The filtrate was concentrated to 20 ml, and hexane was added until precipitation started. To complete the precipitation, the solution was cooled to approx. 10° C. in a refrigerator overnight. The product which precipitated was filtered out with suction and dried in vacuo. The resulting crude product was recrystallized from ethyl acetate/hexane (1:4).
Name
5-Fluoroisatin
Quantity
10 mmol
Type
reactant
Reaction Step One
Name
acetone
Quantity
50 mL
Type
solvent
Reaction Step One
Name
K2CO3
Quantity
138 mg
Type
reactant
Reaction Step Two
Name
ethyl acetate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
acetone
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Four
Name
5-Fluoro-3-hydroxy-3-(2-oxo-propyl)-1,3-dihydroindol-2-one

Identifiers

REACTION_CXSMILES
[F:1][C:2]1[CH:3]=[C:4]2[C:8](=[CH:9][CH:10]=1)[NH:7][C:6](=[O:11])[C:5]2=[O:12].[C:13]([O-])([O-])=O.[K+].[K+].C([O:22][CH2:23][CH3:24])(=O)C>CC(C)=O>[F:1][C:2]1[CH:3]=[C:4]2[C:8](=[CH:9][CH:10]=1)[NH:7][C:6](=[O:11])[C:5]2([OH:12])[CH2:13][C:23](=[O:22])[CH3:24] |f:1.2.3|

Inputs

Step One
Name
5-Fluoroisatin
Quantity
10 mmol
Type
reactant
Smiles
FC=1C=C2C(C(NC2=CC1)=O)=O
Name
acetone
Quantity
50 mL
Type
solvent
Smiles
CC(=O)C
Step Two
Name
K2CO3
Quantity
138 mg
Type
reactant
Smiles
C(=O)([O-])[O-].[K+].[K+]
Step Three
Name
ethyl acetate
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(C)(=O)OCC
Step Four
Name
acetone
Quantity
0 (± 1) mol
Type
solvent
Smiles
CC(=O)C

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
the mixture was stirred at room temperature for 5 hours
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

DISTILLATION
Type
DISTILLATION
Details
was completely distilled off in vacuo
DISSOLUTION
Type
DISSOLUTION
Details
The residue was dissolved in ethyl acetate
FILTRATION
Type
FILTRATION
Details
the solution was filtered over silica gel with ethyl acetate
CONCENTRATION
Type
CONCENTRATION
Details
The filtrate was concentrated to 20 ml, and hexane
ADDITION
Type
ADDITION
Details
was added until precipitation
CUSTOM
Type
CUSTOM
Details
the precipitation
TEMPERATURE
Type
TEMPERATURE
Details
the solution was cooled to approx. 10° C. in a refrigerator overnight
Duration
8 (± 8) h
CUSTOM
Type
CUSTOM
Details
The product which precipitated
FILTRATION
Type
FILTRATION
Details
was filtered out with suction
CUSTOM
Type
CUSTOM
Details
dried in vacuo
CUSTOM
Type
CUSTOM
Details
The resulting crude product was recrystallized from ethyl acetate/hexane (1:4)

Outcomes

Product
Details
Reaction Time
 5 h
Name
5-Fluoro-3-hydroxy-3-(2-oxo-propyl)-1,3-dihydroindol-2-one
Type
Smiles
FC=1C=C2C(C(NC2=CC1)=O)(CC(C)=O)O

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.